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Compound of Interest

Compound Name: 4-(Oxetan-3-yloxy)aniline

Cat. No.: B1396200 Get Quote

Introduction: The Strategic Importance of 4-(Oxetan-
3-yloxy)aniline in Drug Discovery
In the landscape of modern medicinal chemistry, the strategic incorporation of small, strained

ring systems has emerged as a powerful tool for optimizing the physicochemical and

pharmacokinetic properties of drug candidates. Among these, the oxetane motif has garnered

significant attention. 4-(Oxetan-3-yloxy)aniline represents a key building block that marries

the versatile synthetic handle of an aniline moiety with the beneficial properties of an oxetane

ring. The oxetane unit, a four-membered cyclic ether, is often employed as a bioisostere for

carbonyl or gem-dimethyl groups. Its introduction can lead to improved aqueous solubility,

enhanced metabolic stability, and a reduction in lipophilicity, all critical parameters in the design

of effective therapeutics.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 4-
(Oxetan-3-yloxy)aniline, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS). As direct experimental spectra for this specific compound are not

readily available in peer-reviewed literature, this guide will leverage established principles of

spectroscopy, data from analogous structures, and predictive models to provide a robust and

scientifically grounded interpretation. This approach is designed to equip researchers,

scientists, and drug development professionals with the knowledge to identify, characterize,

and utilize this valuable synthetic intermediate.
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Molecular Structure and Spectroscopic Rationale
To comprehend the spectroscopic signature of 4-(Oxetan-3-yloxy)aniline, it is essential to first

visualize its molecular architecture. The molecule consists of a central aniline ring substituted

at the para position with an oxetan-3-yloxy group. This structure gives rise to distinct regions

that will be interrogated by different spectroscopic techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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